Cas no 1110659-44-3 (2-Bromo-4-chloro-1-isobutoxybenzene)

• Product Name: 2-Bromo-4-chloro-1-isobutoxybenzene
• CAS No: 1110659-44-3
• MF: C₁₀H₁₂BrClO
• MW: 263.558681488037
• CID: 5692350
• PubChem ID: 82091369
• Update Time: 2025-05-21

2-Bromo-4-chloro-1-isobutoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-1-isobutoxybenzene
• 2-bromo-4-chloro-1-(2-methylpropoxy)benzene
• 1-Bromo-2-iso-butyloxy-5-chlorobenzene
• 1110659-44-3

• MDL： MFCD16335683
• Inchi： 1S/C10H12BrClO/c1-7(2)6-13-10-4-3-8(12)5-9(10)11/h3-5,7H,6H2,1-2H3
• InChI Key： WEVNAYFNQHVVKB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCC(C)C)Cl

Computed Properties

• Exact Mass: 261.97601g/mol
• Monoisotopic Mass: 261.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-Bromo-4-chloro-1-isobutoxybenzene

Comprehensive Guide to 2-Bromo-4-chloro-1-isobutoxybenzene (CAS No. 1110659-44-3): Properties, Applications, and Industry Insights

2-Bromo-4-chloro-1-isobutoxybenzene (CAS No. 1110659-44-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. With the increasing demand for halogenated aromatic ethers in synthetic chemistry, this compound has garnered significant attention for its unique structural features and reactivity. Its molecular formula, C₁₀H₁₂BrClO, combines a benzene ring substituted with bromo, chloro, and isobutoxy groups, making it a versatile intermediate for cross-coupling reactions and functional group transformations.

The compound’s CAS number 1110659-44-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often search for "2-Bromo-4-chloro-1-isobutoxybenzene synthesis" or "CAS 1110659-44-3 applications," reflecting its relevance in modern organic synthesis. Recent trends highlight its role in developing bioactive molecules, particularly in the context of sustainable chemistry and green synthesis methodologies.

From a structural perspective, the isobutoxy moiety enhances lipophilicity, a property leveraged in drug design to improve membrane permeability. Meanwhile, the bromo and chloro substituents offer sites for further functionalization via metal-catalyzed reactions like Suzuki or Buchwald-Hartwig couplings. These attributes align with industry demands for modular building blocks in medicinal chemistry, as evidenced by growing patent filings referencing this compound.

Environmental and safety considerations are also pivotal. While 2-Bromo-4-chloro-1-isobutoxybenzene is not classified as hazardous under major regulatory frameworks, proper handling protocols are recommended due to its halogenated nature. FAQs such as "Is CAS 1110659-44-3 biodegradable?" or "storage conditions for bromo-chloro benzene derivatives" underscore user concerns about ecological impact and stability—topics addressed through recent studies on halogenated waste management.

In the agrochemical sector, derivatives of 2-Bromo-4-chloro-1-isobutoxybenzene have shown promise as intermediates for crop protection agents. Innovations in precision agriculture drive searches for "halogenated benzene ethers in pesticides," linking this compound to broader discussions on sustainable farming. Its compatibility with microwave-assisted synthesis further aligns with energy-efficient production trends.

Analytical characterization of CAS 1110659-44-3 typically involves GC-MS, NMR, and HPLC, techniques frequently queried by quality control professionals. The compound’s spectral data (e.g., ¹H NMR peaks near δ 1.05 ppm for the isobutyl methyl groups) is documented in open-access repositories, supporting reproducibility—a key focus in open science initiatives.

Looking ahead, the integration of 2-Bromo-4-chloro-1-isobutoxybenzene into flow chemistry systems and AI-driven reaction optimization platforms represents a frontier in chemical manufacturing. Searches for "automated synthesis of halogenated aromatics" reflect this shift toward Industry 4.0, positioning the compound as a candidate for high-throughput discovery pipelines.